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Compound of Interest

N-hexyl-N-methylcarbamoyl!
Compound Name:
chloride

Cat. No.: B1646904

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

Hexylmethylcarbamic chloride (also known as N-hexyl-N-methylcarbamoyl chloride) is a
reactive chemical intermediate valuable in organic synthesis, particularly in the development of
pharmaceutical agents and other bioactive molecules. Its carbamoyl chloride functional group
allows for the facile introduction of a hexylmethylcarbamoyl moiety onto various nucleophiles.
This document provides detailed protocols for the synthesis of ureas and carbamates using
hexylmethylcarbamic chloride, along with important safety considerations and representative
reaction data. Carbamoyl chlorides are reactive compounds that can be used to synthesize
carbamates through reactions with alcohols or phenols.[1]

Chemical Properties:
e Molecular Formula: CsHi1sCINO

e Molecular Weight: 177.67 g/mol [2]
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» Synonyms: N-hexyl-N-methylcarbamoyl chloride, Hexyl(methyl)carbamic chloride[2]

Safety Precautions

Carbamoyl chlorides are classified as corrosive and toxic. They are water-reactive and can
release hydrogen chloride gas upon contact with moisture. All manipulations should be
performed in a well-ventilated fume hood while wearing appropriate personal protective
equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat. An
emergency shower and eyewash station should be readily accessible.

Experimental Protocols
Protocol 1: Synthesis of a Disubstituted Urea

This protocol details the synthesis of N-hexyl-N-methyl-N'-phenylurea via the reaction of
hexylmethylcarbamic chloride with aniline. The reaction involves the nucleophilic attack of the
amine on the electrophilic carbonyl carbon of the carbamoyl chloride. A tertiary amine base,
such as triethylamine, is used to neutralize the hydrogen chloride byproduct.

Materials:

o Hexylmethylcarbamic chloride

e Aniline

o Triethylamine

¢ Anhydrous dichloromethane (DCM)

e Saturated aqueous sodium bicarbonate solution

e Brine (saturated aqueous sodium chloride solution)
e Anhydrous magnesium sulfate

e Round-bottom flask

o Magnetic stirrer and stir bar
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e Dropping funnel
e Separatory funnel
» Rotary evaporator
Procedure:

e To a dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add aniline
(1.0 eq) and anhydrous dichloromethane.

e Cool the solution to 0 °C using an ice bath and add triethylamine (1.1 eq).

o Slowly add a solution of hexylmethylcarbamic chloride (1.05 eq) in anhydrous
dichloromethane to the stirred reaction mixture via a dropping funnel over 30 minutes.

 After the addition is complete, allow the reaction mixture to warm to room temperature and
stir for 4-6 hours.

» Monitor the reaction progress by thin-layer chromatography (TLC).
o Upon completion, quench the reaction by adding water.

o Transfer the mixture to a separatory funnel and wash sequentially with saturated aqueous
sodium bicarbonate solution and brine.

e Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under
reduced pressure using a rotary evaporator.

e The crude product can be purified by column chromatography on silica gel or by
recrystallization.

Protocol 2: Synthesis of a Carbamate

This protocol describes the synthesis of phenyl N-hexyl-N-methylcarbamate from the reaction
of hexylmethylcarbamic chloride with phenol. This reaction can be facilitated by a Lewis acid
catalyst, such as zinc chloride.[3]
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Materials:

Hexylmethylcarbamic chloride

e Phenol

e Zinc chloride (catalytic amount, e.g., 5 mol%)
e Anhydrous acetonitrile

e 1 M aqueous hydrochloric acid solution

e Saturated aqueous sodium bicarbonate solution
e Brine

e Anhydrous sodium sulfate

e Round-bottom flask with reflux condenser

o Magnetic stirrer and stir bar

e Heating mantle

e Separatory funnel

e Rotary evaporator

Procedure:

» To a dry round-bottom flask, add phenol (1.0 eq), a catalytic amount of zinc chloride (0.05
eq), and anhydrous acetonitrile.

 Stir the mixture at room temperature until the solids are dissolved.
e Add hexylmethylcarbamic chloride (1.1 eq) to the reaction mixture.

e Heat the reaction mixture to reflux and maintain for 8-12 hours, monitoring the progress by
TLC.
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 After the reaction is complete, cool the mixture to room temperature.

e Quench the reaction by adding water.

o Transfer the mixture to a separatory funnel and extract with a suitable organic solvent (e.qg.,

ethyl acetate).

e Wash the organic layer sequentially with 1 M aqueous hydrochloric acid solution, saturated

aqueous sodium bicarbonate solution, and brine.

o Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced

pressure.

 Purify the crude product by column chromatography on silica gel.

Data Presentation

The following table summarizes representative quantitative data for the reactions of

hexylmethylcarbamic chloride with aniline and phenol. Please note that yields are dependent

on specific reaction conditions and purification methods.
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Visualizations
Signhaling Pathway Diagram
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Urea Synthesis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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